Cas no 1779908-85-8 (3-amino-2-(3-bromo-4-methylphenyl)propanoic acid)

• Product Name: 3-amino-2-(3-bromo-4-methylphenyl)propanoic acid
• CAS No: 1779908-85-8
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6295739
• PubChem ID: 84060549
• Update Time: 2025-10-29

3-amino-2-(3-bromo-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-bromo-4-methylphenyl)propanoic acid
• EN300-1925821
• 1779908-85-8

• Inchi： 1S/C10H12BrNO2/c1-6-2-3-7(4-9(6)11)8(5-12)10(13)14/h2-4,8H,5,12H2,1H3,(H,13,14)
• InChI Key： XRDSJVFOOMRNIS-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C(C(=O)O)CN

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-2-(3-bromo-4-methylphenyl)propanoic acid

3-Amino-2-(3-Bromo-4-Methylphenyl)Propanoic Acid: A Comprehensive Overview

The compound 3-amino-2-(3-bromo-4-methylphenyl)propanoic acid, with the CAS number 1779908-85-8, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including an amino group, a brominated aromatic ring, and a carboxylic acid moiety. These features make it a versatile building block for various applications in drug discovery and material synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-amino-2-(3-bromo-4-methylphenyl)propanoic acid. Researchers have employed innovative methodologies, such as Suzuki-Miyaura coupling reactions and Stille cross-coupling reactions, to construct the aromatic ring with high precision. The introduction of the amino and carboxylic acid groups has been achieved through optimized nucleophilic substitutions and hydrolysis reactions, ensuring high yields and purity of the final product.

The structural diversity of 3-amino-2-(3-bromo-4-methylphenyl)propanoic acid has made it a valuable substrate for exploring its biological activities. Recent studies have demonstrated its potential as a lead compound in the development of novel therapeutic agents. For instance, investigations into its anti-inflammatory properties have revealed promising results in reducing cytokine production in vitro. Additionally, its ability to modulate cellular signaling pathways has been explored in cancer research, where it has shown potential as a chemopreventive agent.

In the realm of materials science, 3-amino-2-(3-bromo-4-methylphenyl)propanoic acid has been utilized as a precursor for the synthesis of advanced materials, such as polymeric nanoparticles and self-assembled monolayers. Its functional groups enable strong interactions with other molecules, making it ideal for applications in drug delivery systems and biosensors. Recent research has focused on optimizing its compatibility with biocompatible polymers to enhance its utility in medical applications.

The brominated aromatic ring in 3-amino-2-(3-bromo-4-methylphenyl)propanoic acid contributes significantly to its electronic properties, which are crucial for applications in optoelectronics. Studies have shown that this compound can be incorporated into organic semiconductors to improve their charge transport properties. This has opened new avenues for its use in flexible electronics and photovoltaic devices.

In terms of environmental applications, 3-amino-2-(3-bromo-4-methylphenyl)propanoic acid has been investigated for its role in bioremediation processes. Its ability to bind heavy metals through coordination chemistry has been explored as a potential solution for detoxifying contaminated water sources. Recent experiments have demonstrated its effectiveness in removing lead ions from aqueous solutions, highlighting its potential as an eco-friendly adsorbent.

The synthesis and characterization of 3-amino-2-(3-bromo-4-methylphenyl)propanoic acid have been extensively documented in recent scientific literature. Researchers have employed advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, to confirm its molecular structure and purity. These studies have provided valuable insights into the compound's stability under various conditions, which is essential for its industrial applications.

In conclusion, 3-amino-2-(3-bromo-4-methylphenyl)propanoic acid, with CAS number 1779908-85-8, is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and environmental remediation. As ongoing research continues to uncover new properties and applications of this compound, its significance in the scientific community is expected to grow further.